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Compound Name: Heptyl heptanoate

Cat. No.: B1293521

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptyl heptanoate (C14H2802) is a fatty acid ester recognized for its characteristic fruity and
green aroma.[1] This technical guide provides a comprehensive overview of its molecular
structure, physicochemical properties, and synthesis. The information is curated to support
professionals in research, scientific analysis, and drug development in understanding and
utilizing this compound.

Molecular Structure and Identification

Heptyl heptanoate is systematically known as heptyl heptanoate. It is the ester formed from
the condensation of heptanoic acid and heptan-1-ol.[2] The molecule is acyclic and aliphatic.

Table 1: Molecular Identifiers
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Identifier Value

IUPAC Name heptyl heptanoate[3]

Molecular Formula C14H2802[1][2][3]1[4][5]

Molecular Weight 228.37 g/mol [1][2][3][5]

CAS Number 624-09-9[1][2][4]

Canonical SMILES CCCCCCCOC(=0)CCCCCC[2][3]

inChl InChl=1S/C14H2802/c1-3-5-7-9-11-13-16-
14(15)12-10-8-6-4-2/h3-13H2,1-2H3[1][2][3][4]

InChiKey QOIIBPAJVWFEPE-UHFFFAOYSA-N[1][2][3][4]

Physicochemical Properties

Heptyl heptanoate is a colorless, clear, oily liquid at room temperature.[6] It is insoluble in
water but soluble in non-polar organic solvents such as ethanol.[2][3]

Table 2: Physicochemical Data

Property Value

Melting Point -33 °C[3]

Boiling Point 276.00 to 277.00 °C @ 760.00 mm Hg[3]
Density 0.858 - 0.865 g/mL at 20-25 °C[1][3]
Refractive Index 1.428 - 1.432 at 20 °C[3][6]

Flash Point 120.00 °C (248.00 °F) TCC[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of heptyl
heptanoate.

Table 3: Spectroscopic Data Summary

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624099&Mask=200
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BG2A3OKN56
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BG2A3OKN56
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://www.smolecule.com/products/s703485
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624099&Mask=200
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624099&Mask=200
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624099&Mask=200
https://www.benchchem.com/product/b1293521?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1026041.html
https://www.smolecule.com/products/s703485
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w434100
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-heptanoate
https://www.thegoodscentscompany.com/data/rw1026041.html
https://www.thegoodscentscompany.com/data/rw1026041.html
https://www.benchchem.com/product/b1293521?utm_src=pdf-body
https://www.benchchem.com/product/b1293521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technique Key Features

Major fragments observed at m/z 43.0, 57.0,

Mass Spectrometry (GC-MS)
98.0, and 131.0.[3]

Characteristic strong ester carbonyl (C=0)
Infrared (IR) Spectroscopy stretch. Data available from vapor phase and

capillary cell (neat) techniques.[3]

Data has been recorded on a Varian CFT-20

1H NMR Spectroscopy instrument.[3]

Synthesis of Heptyl Heptanoate

The most common method for synthesizing heptyl heptanoate is through the Fischer
esterification of heptanoic acid with heptanol in the presence of an acid catalyst.[2]

Experimental Protocol: Fischer Esterification

This protocol describes a general laboratory procedure for the synthesis of heptyl heptanoate.
Materials:

e Heptanoic acid

e Heptan-1-ol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

¢ Organic solvent (e.g., diethyl ether or dichloromethane)

« Distillation apparatus

e Separatory funnel
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e Heating mantle
Procedure:
 In a round-bottom flask, combine equimolar amounts of heptanoic acid and heptan-1-ol.

o Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant
mass).

o Set up the apparatus for reflux and heat the mixture for several hours to drive the reaction to
completion. Water, a byproduct, can be removed using a Dean-Stark apparatus to shift the
equilibrium towards the product.

 After cooling, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to
neutralize the acidic catalyst and any unreacted heptanoic acid.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.
« Filter to remove the drying agent.
o Purify the crude heptyl heptanoate by fractional distillation under reduced pressure.

o Characterize the final product using spectroscopic methods (IR, NMR, MS) to confirm its
identity and purity.

Logical Relationship of Synthesis

The synthesis of heptyl heptanoate via Fischer esterification involves the reaction of a
carboxylic acid with an alcohol in the presence of an acid catalyst to form an ester and water.
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Caption: Fischer Esterification of Heptyl Heptanoate.

Applications and Relevance

Heptyl heptanoate is utilized as a flavoring and fragrance agent due to its fruity and green
aroma.[1] It has potential applications in the food and cosmetic industries.[6] Limited research
also suggests potential antimicrobial properties.[2] In a research context, it can serve as a non-
polar solvent and a reference standard in analytical techniques like gas chromatography.[2]

Safety and Handling

Heptyl heptanoate is a combustible liquid.[1] Standard laboratory safety precautions, including
the use of personal protective equipment (gloves, safety glasses), should be followed when
handling this compound. It should be stored in a well-ventilated area away from ignition
sources. For detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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